Cas no 5491-38-3 (5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione)

• Product Name: 5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
• CAS No: 5491-38-3
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 1591462
• PubChem ID: 135441980
• Update Time: 2025-04-21

5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-({[3-(methylsulfanyl)phenyl]amino}methylidene)cyclohexane-1,3-dione
• DTXSID30970242
• 5491-38-3
• 5,5-Dimethyl-2-{[3-(methylsulfanyl)anilino]methylidene}cyclohexane-1,3-dione
• AB00086973-01
• SR-01000210918-1
• SR-01000210918

• Inchi： 1S/C16H19NO2S/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-5-4-6-12(7-11)20-3/h4-7,10,18H,8-9H2,1-3H3/b17-10+
• InChI Key： DBDPJDNGQQHFBE-LICLKQGHSA-N
• SMILES： S(C)C1=CC=CC(=C1)/N=C/C1C(CC(C)(C)CC=1O)=O

Computed Properties

• Exact Mass: 289.11377
• Monoisotopic Mass: 289.11365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.18
• Boiling Point: 431.4°C at 760 mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.591
• PSA: 46.17